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Introduction

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), also known as Kinase Insert
Domain Receptor (KDR) or Fetal Liver Kinase 1 (FIk-1), is a key mediator of angiogenesis, the
formation of new blood vessels. It is a receptor tyrosine kinase primarily expressed on
endothelial cells. Upon binding its ligand, VEGF-A, VEGFR-2 initiates a cascade of
downstream signaling pathways that regulate endothelial cell proliferation, migration, survival,
and vascular permeability.[1][2][3] Dysregulation of the VEGF/VEGFR-2 signaling axis is a
hallmark of numerous pathologies, including cancer, where it plays a crucial role in tumor
angiogenesis and growth.[1][2] Consequently, VEGFR-2 is a significant prognostic marker and
a primary target for anti-angiogenic therapies.

Immunohistochemistry (IHC) is a powerful technique to visualize the expression and
localization of VEGFR-2 in tissue samples, providing valuable insights into its role in both
normal physiology and disease. This document provides detailed application notes and
protocols for the successful immunohistochemical staining of VEGFR-2.
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Note on "Vegfr-2-IN-61": Initial searches for a specific inmunohistochemistry reagent named
"Vegfr-2-IN-61" did not yield any relevant results. It is highly probable that "Vegfr-2-IN-61"
refers to a small molecule inhibitor of the VEGFR-2 kinase and not a reagent intended for
immunohistochemical applications. The following protocols and notes are for the
immunohistochemical detection of the VEGFR-2 protein using specific antibodies.

VEGFR-2 Signaling Pathway

The binding of VEGF-A to VEGFR-2 induces receptor dimerization and autophosphorylation of
specific tyrosine residues in its cytoplasmic domain. This activation triggers several
downstream signaling cascades, including the PLCy-PKC-MAPK, PI3K-Akt, and FAK
pathways, which collectively orchestrate the angiogenic process.
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Caption: VEGFR-2 signaling cascade.

Validated Antibodies for VEGFR-2
Immunohistochemistry

The selection of a highly specific and validated primary antibody is critical for reliable VEGFR-2
IHC. Several commercially available monoclonal and polyclonal antibodies have been
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successfully used for this application. It is imperative to consult the manufacturer's datasheet

for recommended applications and protocols.

) Validated
Antibody o . Catalog
Type Host Application  Supplier
Name Number
S
Anti-VEGF
Receptor 2 Monoclonal Rabbit IHC-P Cell Signaling #2479
(55B11)
Anti-VEGF R&D
Monoclonal Mouse IHC MAB3571
R2/KDR/Flk-1 Systems
Anti-VEGF R&D
Polyclonal Goat IHC AF357
R2/KDR/Flk-1 Systems
Anti-VEGFR2  Polyclonal Rabbit IHC MyBioSource  MBS1750509
Anti-
VEGFR2/CD Polyclonal Rabbit IHC-P, IHC-Fr  Biorbyt orb10128
309

Quantitative Data Summary

The following table summarizes staining results from a study on canine urothelial carcinoma,

demonstrating VEGFR-2 expression patterns.

Percentage of

. Number of VEGFR-2 Staining
Tissue Type . . Labeled
Cases Expression Intensity )
Urothelium
, =250% to <75%
Urothelial Moderate (n=5),
) 17 100% (17/17) (n=1), 275%
Carcinoma (UC) Intense (n=12)
(n=16)
Mild (n=1),
Cystitis 17 76.5% (13/17) Moderate (n=7), >75% (n=11)

Intense (n=5)
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Data extracted from a study on canine urothelial carcinoma.[4]

Experimental Protocol: Inmunohistochemical
Staining of VEGFR-2

This protocol is a general guideline for formalin-fixed, paraffin-embedded (FFPE) tissue
sections. Optimization may be required for specific antibodies and tissue types.

Materials and Reagents

o FFPE tissue sections on charged slides

e Xylene

e Graded ethanol series (100%, 95%, 70%)

o Deionized water

e Antigen Retrieval Buffer (e.g., 10 mM Sodium Citrate, pH 6.0)
o Hydrogen Peroxide solution (e.g., 3%)

» Blocking Buffer (e.g., 10% Normal Goat Serum in PBS)
¢ Primary antibody against VEGFR-2

 Biotinylated secondary antibody

o Streptavidin-HRP conjugate (for ABC method)

» DAB (3,3'-Diaminobenzidine) substrate kit

¢ Hematoxylin counterstain

Mounting medium

Immunohistochemistry Workflow

Caption: General IHC workflow.
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Step-by-Step Method

o Deparaffinization and Rehydration:
o Immerse slides in xylene (2 changes for 5 minutes each).

o Rehydrate through a graded series of ethanol: 100% (2 changes for 3 minutes each), 95%
(1 change for 3 minutes), and 70% (1 change for 3 minutes).

o Rinse with deionized water.
e Antigen Retrieval:

o Perform heat-induced epitope retrieval (HIER) by immersing slides in pre-heated Antigen
Retrieval Buffer (e.g., 10 mM Sodium Citrate, pH 6.0) at 95-100°C for 20-30 minutes.

o Allow slides to cool to room temperature (approximately 20 minutes).
o Rinse with deionized water and then with PBS.
e Endogenous Peroxidase Blocking:

o Incubate sections with 3% hydrogen peroxide in methanol for 10-15 minutes to block
endogenous peroxidase activity.

o Rinse with PBS.
e Blocking:

o Incubate sections with Blocking Buffer (e.g., 10% Normal Goat Serum in PBS) for 30-60
minutes at room temperature to block non-specific antibody binding.

e Primary Antibody Incubation:

o Dilute the primary VEGFR-2 antibody in antibody diluent to the recommended
concentration (e.g., 1:100 to 1:500, optimization is required).

o Incubate sections with the diluted primary antibody overnight at 4°C in a humidified
chamber.
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e Secondary Antibody Incubation:
o Rinse slides with PBS (3 changes for 5 minutes each).

o Incubate with a biotinylated secondary antibody (e.g., goat anti-rabbit IgG) for 30-60
minutes at room temperature.

o Detection:

[¢]

Rinse slides with PBS (3 changes for 5 minutes each).

o Incubate with Streptavidin-HRP conjugate for 30 minutes at room temperature (if using an
ABC kit).

o Rinse with PBS.

o Apply DAB substrate solution and incubate until the desired brown color intensity is
achieved (monitor under a microscope).

o Stop the reaction by rinsing with deionized water.
o Counterstaining:
o Counterstain with hematoxylin for 1-2 minutes.
o "Blue" the sections in running tap water.
e Dehydration and Mounting:
o Dehydrate the sections through a graded ethanol series (70%, 95%, 100%).

o Clear in xylene and mount with a permanent mounting medium.

Troubleshooting
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Issue

Possible Cause

Solution

No Staining

Inactive primary antibody

Use a new or validated

antibody aliquot.

Improper antigen retrieval

Optimize retrieval buffer,

temperature, and time.

Incorrect antibody dilution

Perform a dilution series to find

the optimal concentration.

High Background

Non-specific antibody binding

Increase blocking time or use a

different blocking reagent.

Endogenous peroxidase

activity

Ensure complete peroxidase

blocking.

Primary antibody concentration

too high

Decrease the primary antibody

concentration.

Non-specific Staining

Cross-reactivity of antibodies

Use a more specific primary
antibody; run appropriate

controls.

Tissue drying out during

staining

Use a humidified chamber for

incubations.

Conclusion

Immunohistochemical detection of VEGFR-2 is an invaluable tool for investigating

angiogenesis in various physiological and pathological contexts. The successful application of

this technique hinges on a validated antibody, an optimized protocol, and the inclusion of

appropriate controls. The information and protocols provided herein serve as a comprehensive

resource for researchers to effectively visualize and interpret VEGFR-2 expression in their

tissue samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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